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Compound of Interest

Compound Name: Ketotifen impurity 3-d4

Cat. No.: B12403333

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the molecular weight of Ketotifen impurity
3-d4, a deuterated stable isotope-labeled derivative of a known Ketotifen impurity. This
information is critical for researchers engaged in pharmacokinetic studies, metabolic profiling,
and quantitative analysis using mass spectrometry-based methods where isotopically labeled
internal standards are essential for achieving high accuracy and precision.

Understanding Ketotifen and its Impurities

Ketotifen is a second-generation non-competitive H1-antihistamine and mast cell stabilizer.[1]
Its chemical formula is C19H19NOS, and it has a molecular weight of approximately 309.43
g/mol .[1][2] During the synthesis and storage of pharmaceutical compounds like Ketotifen,
various related substances or impurities can form. One such impurity is designated as Ketotifen
Impurity 3.

Ketotifen Impurity 3

Ketotifen Impurity 3 is characterized by the chemical formula C19H21:NOS and has a molecular
weight of approximately 311.44 g/mol .[3][4] The structural difference from the parent Ketotifen
molecule involves the reduction of a ketone group to a hydroxyl group.

Deuterated Standard: Ketotifen Impurity 3-d4
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"Ketotifen impurity 3-d4" is the deuterated form of Ketotifen Impurity 3, where four hydrogen
atoms (H) are replaced by four deuterium atoms (D). This isotopic labeling is a crucial tool in
analytical chemistry, particularly in liquid chromatography-mass spectrometry (LC-MS) assays,
to serve as an internal standard. The "-d4" designation indicates the presence of four
deuterium atoms.

Molecular Weight Determination

The molecular weight of a molecule is the sum of the atomic weights of its constituent atoms.
To calculate the molecular weight of Ketotifen impurity 3-d4, we start with the molecular
formula of Ketotifen Impurity 3 (C19H21NOS) and substitute four hydrogen atoms with four
deuterium atoms.

The resulting molecular formula for Ketotifen impurity 3-d4 is C10H17DaNOS.

The calculation is as follows:

Carbon (C): 19 atoms x 12.011 amu/atom = 228.209 amu

e Hydrogen (H): 17 atoms x 1.008 amu/atom = 17.136 amu

o Deuterium (D): 4 atoms x 2.014 amu/atom = 8.056 amu[5][6]
¢ Nitrogen (N): 1 atom x 14.007 amu/atom = 14.007 amu

e Oxygen (O): 1 atom x 15.999 amu/atom = 15.999 amu

o Sulfur (S): 1 atom x 32.06 amu/atom = 32.06 amu

Total Molecular Weight of Ketotifen impurity 3-d4: 228.209 + 17.136 + 8.056 + 14.007 +
15.999 + 32.06 = 315.467 g/mol

Data Presentation
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Compound Chemical Formula Molecular Weight ( g/mol )
Ketotifen C19H1oNOS 309.43[1][2]

Ketotifen Impurity 3 C19H21NOS 311.44[3][4]

Ketotifen Impurity 3-d4 C19H17D4aNOS ~315.47

Experimental Protocols

The determination of the exact mass and confirmation of the structure of Ketotifen impurity 3-
d4 would typically involve the following experimental methodologies:

e Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS), such as Time-of-
Flight (TOF) or Orbitrap MS, would be used to determine the accurate mass of the molecule,

confirming its elemental composition.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR would be
employed to elucidate the chemical structure of the impurity. The absence of signals in the
H NMR spectrum at specific chemical shifts, coupled with the presence of corresponding
signals in a 2H (Deuterium) NMR spectrum, would confirm the positions of the deuterium

labels.

e Liquid Chromatography (LC): LC methods, often coupled with MS, would be used to
separate the impurity from Ketotifen and other related substances, allowing for its isolation

and individual characterization.

Visualization of Compound Relationships

The following diagram illustrates the relationship between Ketotifen, its impurity, and the
deuterated internal standard.
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Figure 1: Relationship between Ketotifen and its Impurity Derivatives

Click to download full resolution via product page

Caption: Relationship between Ketotifen and its impurity derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Molecular Weight of Ketotifen
Impurity 3-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12403333#molecular-weight-of-ketotifen-impurity-3-
d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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